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Compound of Interest

Compound Name: 1,6-Dioxacycloheptadecan-7-one

CAS No.: 6707-60-4

Cat. No.: B1201953

Get Quote

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Cervolide (1,6-Dioxacycloheptadecan-7-one), a

key macrocyclic musk in the fragrance industry. This guide is designed for researchers,

scientists, and drug development professionals to navigate the challenges associated with

identifying, quantifying, and managing impurities in commercial-grade Cervolide. Our goal is to

provide not just protocols, but the scientific rationale behind them, ensuring robust and

reproducible results in your applications.

Part 1: Frequently Asked Questions (FAQs) -
Understanding Cervolide Purity
This section addresses common initial questions regarding the purity and stability of Cervolide.

Q1: What is Cervolide and why is its purity critical?

A1: Cervolide® is a synthetic macrocyclic musk, chemically known as 1,6-
Dioxacycloheptadecan-7-one, prized for its soft, slightly fruity, and woody musk aroma.[1][2]
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[3] As a high-impact aroma chemical used extensively in fine fragrances and consumer

products, its purity is paramount.[4][5] Even trace impurities can drastically alter the olfactory

profile, introduce off-notes (e.g., rancid or metallic smells), affect product stability, and

potentially cause skin sensitization or other toxicological issues.[6][7]

Q2: What are the primary sources of impurities in commercial Cervolide?

A2: Impurities in Cervolide, as with many synthetic molecules, can be broadly categorized into

three groups arising from the manufacturing process and subsequent handling[8][9]:

Process-Related Impurities: These include unreacted starting materials, residual solvents

(like hexane or toluene), and trace metals from catalysts used during synthesis.[10]

Product-Related Impurities: These are structurally similar to Cervolide and are formed during

the main reaction. The most common are oligomers (dimers, trimers) and potential isomers.

Degradation Products: These form over time due to exposure to heat, light, oxygen, or

extreme pH, leading to hydrolysis (ring-opening) or oxidation.[7][11]

Part 2: Troubleshooting Guide - Identifying Potential
Impurities
This section provides a framework for diagnosing purity issues in a batch of Cervolide.

Q3: My batch of Cervolide has a faint "fatty" or "waxy" off-note. What is the likely cause?

A3: A fatty or waxy off-note, sometimes developing into rancidity, is often associated with two

main culprits:

Unreacted Long-Chain Precursors: The synthesis of macrocyclic lactones like Cervolide

often starts from long-chain hydroxy acids or their esters.[12][13] Incomplete cyclization can

leave residual starting materials which may have fatty characteristics.

Oxidation of Unsaturated Impurities: While Cervolide itself is saturated, some synthetic

routes for other macrocyclic musks may involve unsaturated intermediates.[14] If trace

amounts of these unsaturated compounds are present, they can oxidize over time, leading to

rancid byproducts.[6]
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Q4: We are observing poor solubility and the formation of a slight haze in our formulation. What

type of impurity should we investigate?

A4: This issue strongly points towards the presence of oligomers. During the macrocyclization

reaction, which aims to form a single large ring (the monomer), linear or cyclic oligomers

(dimers, trimers, etc.) can form as byproducts. These higher molecular weight species have

different physical properties, including lower solubility, and are a common challenge in

macrocycle synthesis.[14] They do not typically possess the desired musk odor and can

negatively impact the physical characteristics of the final product.

Q5: How can I perform an initial screen for common impurities in my Cervolide sample?

A5: A robust initial screening can be achieved using Gas Chromatography-Mass Spectrometry

(GC-MS). This technique is ideal for separating and identifying volatile and semi-volatile

compounds.[15][16] By analyzing the total ion chromatogram (TIC), you can identify peaks

corresponding to Cervolide and any other components. The mass spectrum of each peak can

then be used to tentatively identify impurities by comparing them to spectral libraries or by

interpreting their fragmentation patterns.

The following diagram illustrates a logical workflow for investigating and resolving impurity

issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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